Cas no 2228320-59-8 (2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid)

• Product Name: 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid
• CAS No: 2228320-59-8
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6004866
• PubChem ID: 151034102
• Update Time: 2025-10-21

2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid
• EN300-1813376
• 2228320-59-8

• Inchi： 1S/C9H11NO4S/c1-6(9(11)12)2-3-7-4-5-8(15-7)10(13)14/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： MARRSJOHBFPSBE-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC(C(=O)O)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid

Introduction to 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid (CAS No. 2228320-59-8)

2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228320-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of both aromatic and aliphatic functional groups, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid consists of a butanoic acid backbone substituted with a 5-nitrothiophen-2-yl moiety at the 4-position. The presence of the nitro group and the thiophene ring introduces unique electronic and steric properties, which can influence its reactivity, solubility, and interaction with biological targets. Such structural features are often exploited in the design of novel therapeutic agents, particularly in the quest for compounds with enhanced pharmacological profiles.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds, are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a nitro group into the thiophene ring further modulates these properties, potentially enhancing binding affinity to biological receptors. This has led to extensive research into nitrothiophenes as intermediates or lead compounds in drug discovery.

The specific substitution pattern in 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid makes it a valuable building block for synthesizing more complex molecules. The carboxylic acid group at one end of the molecule allows for further derivatization via esterification, amidation, or coupling reactions, while the aromatic ring system provides a platform for interactions with enzymes and receptors. Such flexibility is highly advantageous in medicinal chemistry, where optimizing bioactivity often requires careful manipulation of molecular structure.

Recent studies have highlighted the potential of 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid as a precursor in the development of novel therapeutic agents. For instance, researchers have explored its derivatives as inhibitors of various enzymes implicated in metabolic disorders and inflammatory diseases. The nitro group, in particular, has been shown to enhance binding interactions with certain protein targets, suggesting its utility in designing more potent and selective drugs.

The pharmacokinetic properties of 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid are also subjects of interest. The balance between lipophilicity and polarizability imparted by its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing drug candidates for clinical use. Computational modeling and experimental studies have been employed to predict and validate the pharmacokinetic behavior of this compound and its derivatives.

Moreover, the synthesis of 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid presents an interesting challenge from a synthetic chemistry perspective. The integration of multiple functional groups into a single molecular framework requires precise control over reaction conditions and selectivity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving yields. Such advancements are essential for translating promising leads into viable drug candidates.

The role of 2-methyl-4-(5-nitrothiophen-2-yl)butanoic acid in drug discovery is further underscored by its potential applications in targeted therapy. By modifying its structure to enhance specific interactions with disease-causing proteins or receptors, researchers aim to develop treatments with improved efficacy and reduced side effects. The versatility of this compound as a scaffold allows for rapid screening and optimization of novel drug candidates.

In conclusion,2-methyl-4-(5-nitrothiophen-2-yll)butanoic acid (CAS No. 2228320-59-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, highlighting its importance in the development of next-generation therapeutics.